Cas no 874781-08-5 (2-Chloro-3-fluorobenzonitrile)

• Product Name: 2-Chloro-3-fluorobenzonitrile
• CAS No: 874781-08-5
• MF: C₇H₃ClFN
• MW: 155.556823968887
• MDL: MFCD03407966
• CID: 69207
• PubChem ID: 3723586
• Update Time: 2024-10-26

2-Chloro-3-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-FLUOROBENZONITRILE
• 3-Fluoro-2-chlorobenzonitrile
• 2-chloro-3-fluoro-benzonitrile
• Benzonitrile, 2-chloro-3-fluoro-
• PubChem3554
• Benzonitrile,2-chloro-3-fluoro-
• ROXFZJBRIXTCPI-UHFFFAOYSA-N
• WT076
• 2-chloro-3-fluorobenzenecarbonitrile
• SBB064499
• AM62123
• AS01638
• CM13000
• EN001716
• 2-Chloro-3-fluorobenzonitr
• 2-Chloro-3-fluorobenzonitrile (ACI)
• DTXSID00395544
• CS-0067110
• SCHEMBL210737
• DB-006044
• 2-Chloro-3-fluorobenzonitrile, AldrichCPR
• AC-4040
• PS-8862
• SY032241
• AKOS005063968
• F0001-2179
• 874781-08-5
• MFCD03407966
• 2-Chloro-3-fluorobenzonitrile

• MDL： MFCD03407966
• Inchi： 1S/C7H3ClFN/c8-7-5(4-10)2-1-3-6(7)9/h1-3H
• InChI Key： ROXFZJBRIXTCPI-UHFFFAOYSA-N
• SMILES： N#CC1C(Cl)=C(F)C=CC=1

Computed Properties

• Exact Mass: 154.99400
• Monoisotopic Mass: 154.9938050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 55-56℃
• Boiling Point: 232.7℃ at 760 mmHg
• Flash Point: 94.5±21.8 °C
• PSA: 23.79000
• LogP: 2.35078
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-Chloro-3-fluorobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)